Cas no 845973-23-1 (PYRIDINE, 2-BROMO-5-(PHENOXYMETHYL)-)

• Product Name: PYRIDINE, 2-BROMO-5-(PHENOXYMETHYL)-
• CAS No: 845973-23-1
• MF: C₁₂H₁₀BrNO
• MW: 264.1179022789
• CID: 3519249
• PubChem ID: 59167935
• Update Time: 2025-10-05

PYRIDINE, 2-BROMO-5-(PHENOXYMETHYL)- Chemical and Physical Properties

Names and Identifiers

• PYRIDINE, 2-BROMO-5-(PHENOXYMETHYL)-
• 2-Bromo-5-(phenoxymethyl)pyridine
• SCHEMBL12854780
• CS-0191843
• MFCD32706994
• 845973-23-1
• E95756

• Inchi： 1S/C12H10BrNO/c13-12-7-6-10(8-14-12)9-15-11-4-2-1-3-5-11/h1-8H,9H2
• InChI Key： MSGSPBNJOSVYCV-UHFFFAOYSA-N
• SMILES： C1(Br)=NC=C(COC2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 262.99458Da
• Monoisotopic Mass: 262.99458Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 22.1Ų

Additional information on PYRIDINE, 2-BROMO-5-(PHENOXYMETHYL)-

Introduction to CAS No 845973-23-1: PYRIDINE, 2-BROMO-5-(PHENOXYMETHYL)-

The compound with CAS No 845973-23-1, known as PYRIDINE, 2-BROMO-5-(PHENOXYMETHYL)-, is a significant organic bromide with a unique chemical structure. This compound belongs to the class of substituted pyridines and has garnered attention in various fields due to its versatile applications and promising properties. The molecule consists of a pyridine ring with a bromine atom at the 2-position and a phenoxy methyl group at the 5-position, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of PYRIDINE, 2-BROMO-5-(PHENOXYMETHYL)- in pharmaceuticals, agrochemicals, and advanced materials. Its structure allows for easy functionalization, enabling the development of novel compounds with enhanced bioactivity and stability. Researchers have explored its role as a building block in the synthesis of complex molecules, particularly in drug discovery programs targeting various diseases.

The synthesis of PYRIDINE, 2-BROMO-5-(PHENOXYMETHYL)- involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and green chemistry have further optimized these processes, reducing environmental impact while maintaining product quality.

In terms of applications, this compound has shown promise in the development of herbicides and insecticides due to its ability to inhibit key enzymes in pests and weeds. Additionally, its role as an intermediate in the production of biologically active compounds has been extensively studied.

From an environmental perspective, understanding the fate and transport of PYRIDINE, 2-BROMO-5-(PHENOXYMETHYL)- is crucial for assessing its potential impact on ecosystems. Recent research indicates that under specific conditions, this compound undergoes rapid degradation, minimizing its persistence in the environment.

In conclusion, CAS No 845973-23-1 represents a versatile compound with significant potential across multiple industries. Continued research into its properties and applications will undoubtedly unlock new opportunities for innovation and sustainable development.